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Compound of Interest

Compound Name: MS39

Cat. No.: B10819423

A Note to the Reader: Initial searches for "MS39" in the context of in vitro studies have
predominantly returned information regarding a medical imaging device, the MS-39 Anterior
Segment Optical Coherence Tomographer (AS-OCT), used in ophthalmology. There is a
significant lack of publicly available data pertaining to "MS39" as a chemical compound or drug
undergoing in vitro laboratory studies. This guide will therefore focus on the technical
capabilities and data generated by the MS-39 device, which can be utilized in clinical research
and studies, some of which may have in vitro components in a broader sense (e.g., analysis of
tear film).

Introduction

The MS-39 is an advanced diagnostic instrument that combines Placido disk corneal
topography with high-resolution spectral domain optical coherence tomography (SD-OCT) to
provide a detailed analysis of the anterior segment of the eye.[1][2][3][4] This dual-technology
approach allows for the acquisition of a wide range of quantitative data on corneal structure,
including pachymetry, elevation, curvature, and dioptric power of both the anterior and posterior
corneal surfaces.[2][3] Its high-resolution imaging capabilities extend to the iris, iridocorneal
angle, and crystalline lens, making it a versatile tool for both clinical diagnostics and surgical
planning.[4][5]

Core Technical Specifications and Data Presentation

The MS-39 provides a wealth of quantitative data that is crucial for researchers and clinicians.
Below is a summary of key measurable parameters.
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Parameter

Description

Typical Application

Source

Corneal Topography

Measurement of the
anterior corneal
surface curvature
using a Placido disc
system.[1] Provides
data on keratometry,

elevation, and power.

Keratoconus
screening, contact
lens fitting, refractive

surgery planning.

[1](6]

Corneal Tomography

Cross-sectional
imaging of the cornea
and anterior segment
using SD-OCT with an

axial resolution of 3.5

pm.[1]

Detailed analysis of
corneal layers,
pachymetry mapping,
and assessment of

corneal pathologies.

[1]5]

Epithelial and Stromal
Mapping

High-resolution
mapping of the
epithelial and stromal
thickness.[3][5] This is
particularly useful for
detecting the epithelial
masking effect in

corneal abnormalities.

[3]15]

Early detection of
keratoconus,
monitoring corneal

healing after surgery.

[31051(7]

Pachymetry

Measurement of
corneal thickness
across a wide

diameter.

Glaucoma screening,
pre-operative
assessment for

refractive surgery.

[3]

Anterior Chamber

Analysis

Measurement of
anterior chamber
depth, angle-to-angle
distance, and
iridocorneal angle
parameters (AOD,
TISA).[3]

Glaucoma diagnosis

and management.

[3]
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Crystalline Lens

Biometry

Measurement of lens
thickness, its distance
from the cornea, and
its equatorial plane
position.[3][8]

Intraocular lens (IOL)
power calculation for

cataract surgery.[3][8]

Pupillography

Dynamic or static
measurement of pupil
diameter under
various lighting
conditions (scotopic,
mesopic, photopic).[3]
[41[5]

Planning for refractive
treatments to optimize

vision quality.

[31141[5]

Tear Film Analysis

Advanced analysis of
tear break-up time
using Placido disk

technology.[4]

Diagnosis and
management of dry

eye disease.

[4]

Experimental Protocols

While "in vitro studies" in the traditional sense are not applicable, the following outlines the
general workflow for data acquisition and analysis using the MS-39 for clinical research

purposes.

General Data Acquisition Workflow
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Patient Preparation

Patient Positioning and Alignment

Proceed to scan

Data Acquisition

Select Scan Type
(e.g., Corneal Map, Epithelial Map, HD Section)

Initiate

Automated Scan Acquisition

Raw data

Data Processing & Analysis

Quality Check of Acquired Images

Validated data

3D Reconstruction and Parametric Mapping

Processed maps

Quantitative Analysis and Report Generation
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MS-39 Data Inputs

Corneal Topography Corneal Tomography
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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